N-(3,4-dichlorophenyl)-3-(1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3,5-dimethyl-1H-pyrazol-4-yl)propanamide

• IUPAC Name: N-(3,4-dichlorophenyl)-3-[1-(4,5-dimethyl-6-oxo-1H-pyrimidin-2-yl)-3,5-dimethylpyrazol-4-yl]propanamide
• InChI: InChI=1S/C20H21Cl2N5O2/c1-10-11(2)23-20(25-19(10)29)27-13(4)15(12(3)26-27)6-8-18(28)24-14-5-7-16(21)17(22)9-14/h5,7,9H,6,8H2,1-4H3,(H,24,28)(H,23,25,29)
• InChI Key: KSNFCQBGHTUNDV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(NC1=O)N2C(=C(C(=N2)C)CCC(=O)NC3=CC(=C(C=C3)Cl)Cl)C)C
• Molecular Formula: C20H21Cl2N5O2
• Molecular Weight: 434.3 g/mol

Description

N-(3,4-dichlorophenyl)-3-(1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3,5-dimethyl-1H-pyrazol-4-yl)propanamide is a useful research compound. Its molecular formula is C20H21Cl2N5O2 and its molecular weight is 434.32. The purity is usually 95%.
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Scientific Research Applications

Antidepressant Potential

A compound similar to N-(3,4-dichlorophenyl)-3-(1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3,5-dimethyl-1H-pyrazol-4-yl)propanamide, identified as N,N-dimethyl-3,4-diphenyl-1H-pyrazole-1-propanamine, has been explored for its potential as an antidepressant. This research found that the compound was equipotent with imipramine in standard antidepressant assays but did not show significant anticholinergic action or antagonism to antihypertensive effects of clonidine and guanethidine (Bailey et al., 1985).

Antimicrobial and Anticancer Activity

Another study synthesized a series of pyrazole derivatives, including compounds similar to the one , and evaluated them for their in vitro antimicrobial and anticancer activity. Some of these compounds exhibited higher anticancer activity than the reference drug, doxorubicin, and demonstrated good to excellent antimicrobial activity (Hafez et al., 2016).

Herbicidal Activity

A related compound, N-(5,7-Dimethoxy-2H-[1,2,4]thiadiazolo[2,3-a]pyrimidin-2-ylidene)-2-(2,4-dichlorophenoxy)propanamide, was found effective as a herbicide. Its crystal structure and herbicidal activity were studied, indicating potential applications in agriculture (Liu et al., 2008).

Insecticidal and Antibacterial Potential

A study on pyrimidine linked pyrazole heterocyclics, synthesized via microwave irradiative cyclocondensation, showed that these compounds have insecticidal and antibacterial potential. This study implies the possible use of such compounds in pest control and antibacterial applications (Deohate & Palaspagar, 2020).